Cas no 5621-01-2 (6-chloro-N,2-dimethylpyrimidin-4-amine)
5621-01-2 structure
Product Name:6-chloro-N,2-dimethylpyrimidin-4-amine
CAS No:5621-01-2
MF:C6H8ClN3
MW:157.6008
MDL:MFCD09972247
CID:383180
PubChem ID:19789518
Update Time:2024-10-28
6-chloro-N,2-dimethylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methylphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-4-amine
- 6-Chloro-N,2-dimethyl-4-pyrimidinamine
- 6-chloro-N,2-dimethylpyrimidin-4-amine
- chlorodimethylpyrimidinamine
- TVPZEVZEMNVSAS-UHFFFAOYSA-N
- SBB087245
- 5662AE
- NE53248
- RP10169
- AK395423
- 4-chloro-2-methyl-6-methylaminopyrimidine
- (6-chloro-2-methylpyrimidin-4-yl)methylamine
- 6-chloro-n,2-dimethyl-4-pyrimidinamine,
- MB-0714
- MFCD09972247
- SCHEMBL3711167
- 6-chloro-n,2-dimethyl-4-pyrimidinamine, AldrichCPR
- C75639
- SB57797
- (6-chloro-2-methyl-pyrimidin-4-yl)-methyl-amine
- J-518623
- 5621-01-2
- CS-0033714
- AKOS005073569
- DB-072116
- EN300-83112
-
- MDL: MFCD09972247
- Inchi: 1S/C6H8ClN3/c1-4-9-5(7)3-6(8-2)10-4/h3H,1-2H3,(H,8,9,10)
- InChI Key: TVPZEVZEMNVSAS-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C(N=C(C([H])([H])[H])N=1)N([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 341.09485
- Monoisotopic Mass: 157.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.8
- XLogP3: 1.9
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Melting Point: 146-148°
- Boiling Point: 446.6±38.0 °C at 760 mmHg
- Flash Point: 101.5±9.8 °C
- Refractive Index: 1.708
- PSA: 99.87
6-chloro-N,2-dimethylpyrimidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
6-chloro-N,2-dimethylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM253674-5g |
6-Chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 5g |
$224 | 2021-08-04 | |
| Chemenu | CM253674-10g |
6-Chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 10g |
$355 | 2021-08-04 | |
| Ambeed | A333689-100mg |
6-Chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 100mg |
$15.00 | 2021-07-07 | |
| Ambeed | A333689-250mg |
6-Chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 250mg |
$22.00 | 2021-07-07 | |
| Ambeed | A333689-1g |
6-Chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 1g |
$52.00 | 2021-07-07 | |
| Ambeed | A333689-5g |
6-Chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 5g |
$182.00 | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SY773-5g |
6-chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 5g |
1755CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SY773-10g |
6-chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 10g |
2783CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SY773-1g |
6-chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 1g |
581CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SY773-250mg |
6-chloro-N,2-dimethylpyrimidin-4-amine |
5621-01-2 | 97% | 250mg |
232CNY | 2021-05-08 |
6-chloro-N,2-dimethylpyrimidin-4-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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